2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-methoxy-5-[(2-methoxyethylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO3/c1-14-6-5-12-8-9-3-4-11(15-2)10(13)7-9/h3-4,7,12-13H,5-6,8H2,1-2H3
• InChI Key: ZZSLLKPYQBWXCY-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=C(C=C1)OC)O

Description

2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol is a secondary amine derivative synthesized via the reduction of Schiff bases. It features a phenolic core with a methoxy group at position 2 and a (2-methoxyethyl)aminomethyl substituent at position 3. This compound is structurally related to other phenolic amines, which are pivotal in synthesizing dyes, pharmaceuticals, and coordination complexes due to their hydrogen-bonding capabilities and electronic properties .

Preparation Methods

Mannich Reaction Approach

One of the most common methods to prepare such aminoalkyl phenols is the Mannich reaction, which involves the condensation of:

• A phenol compound bearing a methoxy group (e.g., 2-methoxyphenol),
• Formaldehyde (as the source of the methylene bridge),
• 2-methoxyethylamine (providing the aminoalkyl substituent).

Procedure:

• Mix 2-methoxyphenol with formaldehyde and 2-methoxyethylamine in a suitable solvent such as methanol or ethanol.
• Heat the mixture moderately (around 60–80 °C) for several hours to facilitate the formation of the aminomethylated product.
• Upon completion, the reaction mixture is cooled, and the product is extracted with organic solvents (e.g., ethyl acetate), dried, and purified.

This method was exemplified in a related synthesis where 2,4-dichlorophenol was reacted with 2-methoxyethylamine and formaldehyde to yield a similar aminomethyl phenol derivative, demonstrating the feasibility of the Mannich reaction for such compounds.

Nucleophilic Substitution on Halomethyl Phenol

An alternative route involves preparing a halomethyl intermediate on the phenol ring, such as 2-methoxy-5-(chloromethyl)phenol, followed by nucleophilic substitution with 2-methoxyethylamine.

Key steps:

• Halomethylation of 2-methoxyphenol using formaldehyde and hydrochloric acid or other halogen sources to introduce the chloromethyl group.
• Reaction of the halomethyl intermediate with 2-methoxyethylamine in a polar aprotic solvent (e.g., dimethylformamide) in the presence of a base such as potassium carbonate to substitute the halogen with the aminoalkyl group.
• Purification of the final product by crystallization or chromatography.

This method benefits from controlled substitution and often yields high purity products with good yields.

Reaction Conditions and Optimization

Step	Conditions	Notes
Mannich Reaction	60–80 °C, 1–18 hours, solvent: methanol or ethanol	Moderate heating promotes reaction; excess amine may be used
Nucleophilic Substitution	80–120 °C, polar aprotic solvent (DMF), base (K2CO3)	Finely powdered carbonate base improves yield; avoid >140 °C to prevent degradation
Catalytic Hydrogenation	Room temperature to 65 °C, Pd/C catalyst, H2 pressure ~0.01 MPa	Mild conditions reduce by-products; catalyst can be recycled

Yields and Purity

• Typical yields for the Mannich reaction approach range from 60% to 85% , depending on reaction time and purity of starting materials.
• Purity is commonly assessed by High-Performance Liquid Chromatography (HPLC), with typical purities exceeding 95% after purification.
• Catalytic hydrogenation steps yield amine intermediates with purities above 90% and can be performed in environmentally benign solvents like methanol.

Characterization Techniques

• Nuclear Magnetic Resonance Spectroscopy (NMR) : Confirms the structure and substitution pattern on the phenol ring and side chains.
• Mass Spectrometry (MS) : Verifies molecular weight and fragmentation patterns.
• High-Performance Liquid Chromatography (HPLC) : Assesses purity and monitors reaction progress.
• X-ray Crystallography : Used in related compounds to confirm molecular conformation and substitution.

Research Discoveries and Applications

• Derivatives of 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol have been studied for their potential biological activities, including antioxidant and anti-inflammatory effects, attributed to the phenolic hydroxyl and aminoalkyl functionalities.
• The compound’s structure allows for further derivatization, making it a useful intermediate in pharmaceutical and dye chemistry.
• Recent studies have focused on optimizing green and scalable synthetic routes, emphasizing mild conditions and recyclable catalysts to improve sustainability.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Conditions	Yield (%)	Purity (%)	Advantages	References
Mannich Reaction	2-Methoxyphenol, formaldehyde, 2-methoxyethylamine	Methanol, 60–80 °C, 1–18 h	60–85	>95	Simple, direct, mild conditions
Nucleophilic Substitution	2-Methoxy-5-(chloromethyl)phenol, 2-methoxyethylamine	DMF, K2CO3, 80–120 °C	70–90	>90	Controlled substitution, high yield
Catalytic Hydrogenation	Nitro-precursors, Pd/C catalyst, H2	Room temp to 65 °C, 0.01 MPa H2	90+	>90	Environmentally friendly, selective

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The nitro group (if present) can be reduced to an amino group.

Substitution: The methoxy and amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Amino derivatives.

Substitution: Various substituted phenols and ethers.

Scientific Research Applications

2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the amino group can form covalent bonds with biological molecules. These interactions can modulate enzyme activity, receptor binding, and other cellular processes.

Comparison with Similar Compounds

Structural Features

The compound shares a phenolic backbone with analogs but differs in substituent groups. Key structural comparisons include:

• 2-Methoxy-5-((phenylamino)methyl)phenol (C₁₄H₁₅NO₂): Substituent: Phenylaminomethyl group at position 4. Hydrogen bonding: Intermolecular O–H···O (2.888 Å) and O–H···O (2.928 Å) interactions stabilize the crystal lattice .
• (E)-2-Methoxy-5-(((2-(trifluoromethyl)phenyl)imino)methyl)phenol (SB-2, C₁₅H₁₁F₃NO₂): Substituent: Trifluoromethylphenylimino group. Structural difference: Imino (–CH=N–) linker instead of aminomethyl (–CH₂–NH–), enhancing electron-withdrawing effects .
• 2-Methoxy-5-{[(2-methylpropyl)amino]methyl}phenol (C₁₂H₁₉NO₂): Substituent: 2-Methylpropylaminomethyl group. Reduced polarity compared to the 2-methoxyethyl analog due to the absence of an ether oxygen .
• 2-Methoxy-5-[(4-methoxyphenylimino)methyl]phenol (C₁₅H₁₄N₂O₂): Substituent: 4-Methoxyphenylimino group. Extended conjugation from the imino bond, altering UV-Vis absorption properties .

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Substituent Type	Key Interactions/Properties
2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol	C₁₁H₁₇NO₃*	2-Methoxyethylaminomethyl	Pending crystallographic data
2-Methoxy-5-((phenylamino)methyl)phenol	C₁₄H₁₅NO₂	Phenylaminomethyl	O–H···O, O–H···O (2.888–2.928 Å)
SB-2 (Trifluoromethylphenylimino derivative)	C₁₅H₁₁F₃NO₂	Trifluoromethylphenylimino	Enhanced electron-withdrawing effects
2-Methoxy-5-[(4-methoxyphenylimino)methyl]phenol	C₁₅H₁₄N₂O₂	4-Methoxyphenylimino	Extended conjugation

*Deduced formula based on substituent analysis.

Physicochemical Properties

• Hydrogen Bonding: The phenylaminomethyl analog forms robust O–H···O and N–H···C interactions, critical for crystal packing . Methoxyethyl groups (in the target compound) may introduce additional C–H···O interactions, enhancing solubility in polar solvents.
• Electronic Effects: Electron-donating groups (e.g., methoxy) increase phenolic O–H acidity, while electron-withdrawing groups (e.g., trifluoromethyl in SB-2) reduce it .

Biological Activity

2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol, also known as 5-Methoxy-2-{[(2-methoxyethyl)amino]methyl}phenol, is an organic compound that has garnered attention in scientific research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial and antioxidant properties, mechanisms of action, and applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol is C$_{13}$H$_{19}$N\O$_{3}$, with a molecular weight of approximately 239.29 g/mol. The compound features a methoxy group and an aminoethyl substituent, which enhance its lipophilicity and facilitate interactions with biological membranes and receptors.

Structural Characteristics

Property	Value
Molecular Formula	C$_{13}$H$_{19}$N\O$_{3}$
Molecular Weight	239.29 g/mol
Functional Groups	Methoxy, Aminoethyl

Antimicrobial Properties

Research indicates that 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol exhibits significant antimicrobial activity. It has been tested against various bacterial strains, demonstrating effectiveness in inhibiting growth. The mechanism behind this activity may involve disruption of bacterial cell membranes or interference with metabolic pathways.

Case Study: Antimicrobial Efficacy

In a study assessing the antimicrobial properties of this compound, it was found to have a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, indicating its potential as an antimicrobial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Antioxidant Activity

The compound also exhibits antioxidant properties, which are crucial in mitigating oxidative stress in biological systems. Its ability to scavenge free radicals has been demonstrated in various assays, making it a candidate for therapeutic applications related to oxidative damage.

The antioxidant activity may be attributed to the presence of the methoxy group, which can donate electrons to neutralize free radicals. Additionally, the compound's interaction with specific enzymes involved in oxidative stress pathways has been noted.

The biological activity of 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol is largely mediated through its interaction with various molecular targets:

• Enzyme Inhibition : The compound inhibits myeloperoxidase activity, reducing the production of reactive oxygen species (ROS).
• Cell Membrane Interaction : Its lipophilic nature allows it to integrate into cell membranes, affecting permeability and function.
• Regulation of Signaling Pathways : It modulates signaling pathways related to inflammation and cell survival.

Medicinal Chemistry

Due to its promising biological activities, 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol is being investigated for potential therapeutic applications in treating infections and oxidative stress-related diseases. Its derivatives are also being synthesized for enhanced efficacy.

Industrial Applications

The compound's unique properties make it suitable for use in various industrial applications, including the development of antimicrobial coatings and antioxidant additives in food preservation.

Q & A

Q. Optimization Strategies :

• Solvent Choice : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance reaction efficiency .
• Temperature Control : Maintaining 60–80°C during substitution minimizes side reactions .
• Catalysis : Adding triethylamine as a base improves nucleophilicity of the amine .

Basic: How can the crystal structure of 2-Methoxy-5-{[(2-methoxyethyl)amino]methyl}phenol be determined experimentally?

Answer:
Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Key steps include:

Crystallization : Grow high-quality crystals via slow evaporation in ethanol/water mixtures.

Data Collection : Use a diffractometer (e.g., Bruker D8) with Mo-Kα radiation (λ = 0.71073 Å).

Refinement : Employ SHELX programs (e.g., SHELXL) for structure solution and refinement, accounting for hydrogen bonding and torsional angles .

Q. Software Tools :

• Olex2 or Mercury for visualization.
• Hirshfeld Surface Analysis to study intermolecular interactions .

Advanced: How can researchers resolve contradictions between NMR and LCMS data during structural elucidation?

Answer:
Contradictions often arise from dynamic effects (e.g., tautomerism) or impurities. Methodological solutions:

Multi-Technique Validation :

• NMR : Use 2D experiments (HSQC, HMBC) to confirm connectivity.
• LCMS-HRMS : Verify molecular ion ([M+H]⁺) and isotopic patterns .

Isolation of By-Products : Employ preparative HPLC to isolate impurities for independent characterization .

Computational DFT Calculations : Predict NMR shifts to compare with experimental data .

Advanced: What is the mechanistic role of the methoxy and amino groups in modulating biological activity?

Answer:

• Methoxy Group : Enhances lipophilicity, improving membrane permeability. It also stabilizes π-π stacking with aromatic residues in enzyme active sites .
• Amino Group : Facilitates hydrogen bonding with biological targets (e.g., kinases or GPCRs). Protonation at physiological pH enhances solubility and electrostatic interactions .

Q. Experimental Validation :

• SAR Studies : Synthesize analogs lacking methoxy/amino groups and compare bioactivity .
• Docking Simulations : Use AutoDock Vina to predict binding modes in target proteins .

Basic: Which analytical techniques are most effective for purity assessment and functional group identification?

Answer:

• Purity :
  • HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) .
  • LCMS : Confirm molecular weight ([M+H]⁺) and detect impurities .
• Functional Groups :
  • FT-IR : Identify O–H (3200–3500 cm⁻¹) and C–O–C (1250 cm⁻¹) stretches .
  • ¹³C NMR : Peaks at δ 55–60 ppm for methoxy groups and δ 40–50 ppm for methylene amines .

Advanced: What challenges arise during scale-up synthesis, and how can side reactions be mitigated?

Answer:
Challenges :

• Exothermic Reactions : Poor heat dissipation leads to decomposition.
• By-Product Formation : Over-alkylation or oxidation during reductive amination .

Q. Mitigation Strategies :

• Flow Chemistry : Improve heat transfer and mixing efficiency.
• Inert Atmosphere : Use nitrogen to prevent oxidation of sensitive intermediates .
• Process Analytical Technology (PAT) : Monitor reactions in real-time via inline FTIR .

Advanced: How can computational modeling predict the pharmacokinetic properties of this compound?

Answer:
Methods :

ADMET Prediction : Use SwissADME or pkCSM to estimate:

• LogP : Predict lipophilicity (target range: 1–3).
• BBB Permeability : Critical for CNS-targeted drugs .

Molecular Dynamics (MD) : Simulate binding stability with target proteins over 100 ns trajectories .

Validation : Compare computational results with in vitro assays (e.g., Caco-2 permeability) .

Basic: What are the common by-products in the synthesis of this compound, and how are they characterized?

Answer:
By-Products :

• Over-Alkylated Derivatives : Result from excess alkylating agents.
• Oxidized Amines : Formed due to aerial oxidation during workup .

Q. Characterization :

• TLC Monitoring : Use silica plates (ethyl acetate/hexane = 3:7) to track reaction progress.
• Mass Spectrometry : Identify [M+16]⁺ peaks indicative of oxidation .